1-(4-Amino-3-methylpiperidin-1-yl)propan-1-one hydrochloride

• IUPAC Name: 1-(4-amino-3-methylpiperidin-1-yl)propan-1-one;hydrochloride
• InChI: InChI=1S/C9H18N2O.ClH/c1-3-9(12)11-5-4-8(10)7(2)6-11;/h7-8H,3-6,10H2,1-2H3;1H
• InChI Key: RILBQSXOMQKUPB-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N1CCC(C(C1)C)N.Cl
• Molecular Formula: C9H19ClN2O
• Molecular Weight: 206.71 g/mol

Description

1-(4-Amino-3-methylpiperidin-1-yl)propan-1-one hydrochloride, also known as N-methyl-4-amino-1-piperidinepropan-1-one hydrochloride, is an organic compound used in a variety of laboratory experiments. It is a white crystalline solid, soluble in water, and is commonly used as a reagent in organic synthesis. N-methyl-4-amino-1-piperidinepropan-1-one hydrochloride has a wide range of applications in the fields of chemistry, biochemistry, and medicine.

Scientific Research Applications

Enantioselective Synthesis Process

A potent calcitonin gene-related peptide (CGRP) receptor antagonist utilized a convergent, stereoselective, and economical synthesis of the hydrochloride salt, demonstrating the compound's role in the development of CGRP receptor inhibitors. The study discusses the advantages of using a Rh-catalyzed asymmetric hydrogenation or a biocatalytic process for the synthesis, highlighting its application in medicinal chemistry and drug development (Reginald O. Cann et al., 2012).

Analytical Method Development

Tolperisone hydrochloride, a structurally similar compound, was analyzed using a High-Performance Thin-Layer Chromatography (HPTLC) method for simultaneous analysis with Etodolac in a fixed-dose combination. This illustrates the compound's relevance in developing analytical methods for pharmaceutical analysis (Mit J. Patel et al., 2012).

Spectroscopic Characterization and Crystal Structures

The study on spectroscopic characterization and crystal structures of cathinone derivatives, including detailed analysis using NMR, IR, GC-MS, and X-ray crystallography, underlines the importance of structural analysis in forensic toxicology and chemical research (P. Kuś et al., 2016).

Cocrystal Formation

Research on bis(4-hydroxy-1-methylpiperidine betaine) hydrochloride cocrystals reveals insights into molecular interactions and cocrystal formation, contributing to the field of crystal engineering and material science (Z. Dega-Szafran et al., 2006).

Pharmacological Studies

The study on propiverine hydrochloride's effects on protein accumulation in rat kidneys demonstrates the compound's utility in understanding drug-induced cellular changes, offering insights into nephrotoxicity and drug safety evaluation (D. Dietrich et al., 2008).

Radioligand Development

Evaluation of radioligands for the high-affinity choline uptake system highlights the compound's application in neuroimaging and the study of cholinergic systems, contributing to neuroscience research and the development of diagnostic tools (C. Gilissen et al., 2003).